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Compound of Interest

Compound Name: Fmoc-Orn(Alloc)-OH

Cat. No.: B130175 Get Quote

An in-depth guide to Fmoc-Orn(Alloc)-OH, a derivative of the amino acid ornithine commonly

utilized in solid-phase peptide synthesis. This document provides key technical data for

researchers and professionals in the fields of chemistry and drug development.

Core Molecular Data
Fmoc-Orn(Alloc)-OH is characterized by the presence of two key protecting groups: the

fluorenylmethyloxycarbonyl (Fmoc) group on the alpha-amino group and the allyloxycarbonyl

(Alloc) group on the side-chain amino group. These protecting groups are instrumental in

directing the sequence of amino acid coupling during peptide synthesis.

Quantitative Molecular Information
The fundamental molecular properties of Fmoc-Orn(Alloc)-OH are summarized in the table

below. The slight variations in molecular weight reported in the literature are attributable to

differences in calculation methods and isotopic composition.
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Parameter Value References

Chemical Formula C₂₄H₂₆N₂O₆ [1][2][3][4]

Molecular Weight 438.47 g/mol [3][4][5]

438.48 g/mol [2]

438.49 g/mol [6]

438.5 g/mol [1]

CAS Number 147290-11-7 [1][2][3][4]

Experimental Protocols
Detailed experimental protocols for the use of Fmoc-Orn(Alloc)-OH in peptide synthesis are

highly dependent on the specific peptide sequence being synthesized, the solid support used,

and the coupling reagents employed. Generally, its use involves standard Fmoc-based solid-

phase peptide synthesis (SPPS) protocols. The critical steps involving this specific amino acid

derivative are the deprotection of the Fmoc group to allow for the coupling of the next amino

acid and the selective deprotection of the Alloc group, typically using a palladium catalyst, to

enable side-chain modifications.

Logical Representation
The following diagram illustrates the relationship between the compound and its fundamental

molecular identifiers.
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Molecular properties of Fmoc-Orn(Alloc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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